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For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraallylsilane, with the chemical formula Si(CH2CH=CH3)4, is a versatile organosilicon
compound characterized by the presence of four allyl groups attached to a central silicon atom.
This unique structure imparts a range of interesting physical and chemical properties, making it
a valuable precursor and intermediate in various fields of chemical synthesis. Its reactivity,
stemming from the presence of both silicon-carbon bonds and terminal double bonds, allows
for a diverse array of chemical transformations. This guide provides a comprehensive overview
of the core physical and chemical properties of tetraallylsilane, including detailed experimental
protocols and mechanistic insights, to support its application in research and development.

Physical and Chemical Properties

The physical and chemical characteristics of tetraallylsilane are summarized below, providing
a quick reference for laboratory use.

Table 1: Physical and Chemical Properties of
Tetraallylsilane
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Property Value Reference(s)
Molecular Formula C12H20Si [1]

Molecular Weight 192.37 g/mol [1]
Appearance Colorless liquid [1]

Boiling Point 90 °C at 3 mmHg [1]

Density 0.831 g/mL at 25 °C [1]

Refractive Index (n2°/D) 1.485 [1]

Flash Point 77 °C (170.6 °F) - closed cup [1]

Solubility Insoluble in water.

CAS Number 1112-66-9 [1]

Synthesis of Tetraallylsilane

Tetraallylsilane is most commonly synthesized via the Grignard reaction, a robust method for
the formation of carbon-silicon bonds.

Experimental Protocol: Grighard Synthesis of
Tetraallylsilane[2]

Materials:

Silicon tetrachloride (SiCla)

Allyl bromide

Magnesium turnings

Toluene (anhydrous)

Diethyl ether or Tetrahydrofuran (THF) (anhydrous)

Procedure:
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In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a
dropping funnel, and a magnetic stirrer, place magnesium turnings.

Prepare a solution of allyl bromide in a mixed solvent of toluene and diethyl ether (or THF). A
molar ratio of diethyl ether to allyl bromide of 4:1 has been reported to give high yields
(approximately 91%).[2]

Add a small portion of the allyl bromide solution to the magnesium turnings to initiate the
Grignard reagent formation. The reaction can be initiated by gentle heating if necessary.

Once the reaction has started, add the remaining allyl bromide solution dropwise to maintain
a gentle reflux.

After the addition is complete, add a solution of silicon tetrachloride in the same solvent
mixture dropwise to the Grignard reagent at a rate that maintains a gentle reflux.

Following the addition of silicon tetrachloride, continue to stir the reaction mixture at reflux for
several hours to ensure complete reaction.

Cool the reaction mixture to room temperature and then pour it onto a mixture of crushed ice
and a saturated aqueous solution of ammonium chloride to quench the reaction and dissolve
the magnesium salts.

Separate the organic layer and extract the aqueous layer with diethyl ether.
Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.
Filter the drying agent and remove the solvent under reduced pressure.

Purify the crude product by vacuum distillation to obtain pure tetraallylsilane.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.researchgate.net/publication/290027287_Study_on_the_one-step_synthesis_of_tetraallylsilane
https://www.benchchem.com/product/b074137?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Toluene/Ether

Magnesium
Synthesis of Tetraallylsilane
: + Mg, Solvent Allylmagnesium Bromide
>
Al Bt (Grignard Reagent)
+ 4 eq. AllyIMgBr
Silicon Tetrachloride » Tetraallylsilane

lodine (I2)

Iodine-Promoted Rearrangement

Intramolecular
. + 12 B-Silyl Carbocation Allylation + excess |2 |
etraallylsilane IHErmErE e Mono-rearranged Product Di-rearranged Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical and
Chemical Properties of Tetraallylsilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074137#physical-and-chemical-properties-of-
tetraallylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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